Cas no 951472-56-3 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide
• CAS No: 951472-56-3
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 5976130
• PubChem ID: 16927468
• Update Time: 2025-07-08

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2,4,5-trimethylbenzenesulfonamide
• F2385-0224
• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzenesulfonamide
• AKOS001972389
• 951472-56-3

• Inchi： 1S/C22H28N2O3S/c1-5-6-11-24-20-9-8-19(14-18(20)7-10-22(24)25)23-28(26,27)21-13-16(3)15(2)12-17(21)4/h8-9,12-14,23H,5-7,10-11H2,1-4H3
• InChI Key： DTFKDBLJXKLUFN-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCCC)(=O)=O)=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 400.18206393g/mol
• Monoisotopic Mass: 400.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide

Recent Advances in the Study of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide (CAS: 951472-56-3)

In recent years, the compound N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide (CAS: 951472-56-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including the tetrahydroquinoline core and the trimethylbenzene sulfonamide moiety, contribute to its biological activity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of this compound. One key area of investigation has been its role as a selective inhibitor of certain kinases and proteases, which are critical targets in the treatment of cancer and inflammatory diseases. High-throughput screening and molecular docking simulations have revealed that the compound exhibits strong binding affinity to the active sites of these enzymes, thereby inhibiting their activity and disrupting downstream signaling pathways.

In addition to its inhibitory properties, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide has also been explored for its potential as a lead compound in drug development. Structure-activity relationship (SAR) studies have identified key modifications that can enhance its potency and selectivity, while minimizing off-target effects. These findings have paved the way for the design of next-generation derivatives with improved pharmacokinetic and pharmacodynamic profiles.

Another notable advancement in the research of this compound is its application in targeted drug delivery systems. Nanoparticle-based formulations incorporating the sulfonamide derivative have demonstrated enhanced bioavailability and tissue-specific accumulation in preclinical models. These innovations hold great promise for improving the therapeutic efficacy and reducing the systemic toxicity of treatments for complex diseases.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, solubility, and potential drug-drug interactions need to be addressed through further optimization and rigorous testing. Ongoing research efforts are focused on overcoming these hurdles to unlock the full therapeutic potential of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4,5-trimethylbenzene-1-sulfonamide.

In conclusion, the latest research on CAS: 951472-56-3 highlights its multifaceted role in chemical biology and drug discovery. With continued exploration and innovation, this compound may soon emerge as a valuable tool in the development of novel therapeutics for a range of diseases. The integration of computational, biochemical, and pharmacological approaches will be crucial in advancing our understanding and application of this promising molecule.